Cas no 871720-16-0 (β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 6-O-D-apio-β-D-furanosyl-)

• Product Name: β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 6-O-D-apio-β-D-furanosyl-
• CAS No: 871720-16-0
• MF: C₁₉H₂₈O₁₂
• MW: 448.418427467346
• CID: 5235380
• PubChem ID: 11503277
• Update Time: 2024-03-01

β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 6-O-D-apio-β-D-furanosyl- Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 6-O-D-apio-β-D-furanosyl-
• Cuneataside C
• 2-(3,4-Dihydroxyphenyl)ethanol 1-o-[β-D-apiofuranosyl-(1-6)-β-D-glucopyranoside
• 2-(3,4-Dihydroxyphenyl)ethyl 6-O-D-apio-β-D-furanosyl-β-D-glucopyranoside (ACI)
• 871720-16-0
• FS-8443
• CHEMBL376387

• Inchi： 1S/C19H28O12/c20-7-19(27)8-30-18(16(19)26)29-6-12-13(23)14(24)15(25)17(31-12)28-4-3-9-1-2-10(21)11(22)5-9/h1-2,5,12-18,20-27H,3-4,6-8H2/t12-,13-,14+,15-,16+,17-,18-,19-/m1/s1
• InChI Key： LBHKVQMODMELAS-OTCFHACESA-N
• SMILES： O([C@@H]1OC[C@](O)(CO)[C@H]1O)C[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1

Computed Properties

• Exact Mass: 448.15807632g/mol
• Monoisotopic Mass: 448.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 199Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds